Cas no 257610-91-6 (Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate)
257610-91-6 structure
Product Name:Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate
CAS No:257610-91-6
MF:C13H15NO2S2
MW:281.393700838089
MDL:MFCD03945301
CID:1075300
PubChem ID:3257032
Update Time:2025-04-20
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
- AG-H-16175
- CTK5E6165
- DL-Serine,2-methyl-, ethyl ester
- ethyl 2-(hydroxymethyl)-2-aminopropionate
- ethyl 2-(isothiocyanato)-5,6,7,8-tetrahydro-4H-cyclohepta[4,5]thiophene-3-carboxylate
- Serine, 2-methyl-,ethyl ester
- BBL016899
- AKOS000310062
- MFCD03945301
- ethyl 2-isothiocyanato-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
- Oprea1_179728
- STK436804
- ALBB-003082
- VS-05670
- 257610-91-6
- Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate
-
- MDL: MFCD03945301
- Inchi: 1S/C13H15NO2S2/c1-2-16-13(15)11-9-6-4-3-5-7-10(9)18-12(11)14-8-17/h2-7H2,1H3
- InChI Key: NZNGZPCQJQVDMS-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OCC)C2=C1CCCCC2)N=C=S
Computed Properties
- Exact Mass: 281.05442107g/mol
- Monoisotopic Mass: 281.05442107g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 99Ų
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate Security Information
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM114531-1g |
ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 95% | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM114531-5g |
ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 95% | 5g |
$720 | 2021-08-06 | |
| Chemenu | CM114531-10g |
ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 95% | 10g |
$1080 | 2021-08-06 | |
| TRC | E904375-10mg |
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E904375-50mg |
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 50mg |
$ 135.00 | 2022-06-05 | ||
| TRC | E904375-100mg |
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 100mg |
$ 210.00 | 2022-06-05 | ||
| Chemenu | CM114531-1g |
ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 95% | 1g |
$240 | 2023-02-17 | |
| Chemenu | CM114531-5g |
ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 95% | 5g |
$720 | 2023-02-17 | |
| Chemenu | CM114531-10g |
ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 95% | 10g |
$1080 | 2023-02-17 | |
| abcr | AB380148-500 mg |
Ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
257610-91-6 | 500MG |
€313.80 | 2023-02-03 |
Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
257610-91-6 (Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate) Related Products
- 4815-29-6(ethyl 2-amino-4H,5H,6H-cyclopentabthiophene-3-carboxylate)
- 40106-16-9(Ethyl 2-Amino-4,5,6,7,8,9-hexahydrocyclooctabthiophene-3-carboxylate)
- 302561-09-7(Propyl 2-Amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
- 109343-21-7(3-Thiophenecarboxylicacid, 5-ethyl-2-isothiocyanato-, ethyl ester)
- 76488-06-7(Benzo[b]thiophene-3-carboxylicacid, 2-amino-4,5,6,7-tetrahydro-, ethyl ester, hydrochloride (1:1))
- 4506-71-2(ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
- 40106-13-6(ethyl 2-amino-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate)
- 85716-87-6(Ethyl 2-Isothiocyanato-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)
- 588676-82-8(Methyl 2-Isothiocyanato-5,6-dihydro-4H-cyclopentabthiophene-3-carboxylate)
- 588695-55-0(Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk